![molecular formula C19H24N4O2 B5631297 N-ethyl-5-{[2-(3-methoxyphenyl)-1-piperidinyl]carbonyl}-2-pyrimidinamine](/img/structure/B5631297.png)
N-ethyl-5-{[2-(3-methoxyphenyl)-1-piperidinyl]carbonyl}-2-pyrimidinamine
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Overview
Description
Synthesis Analysis
The synthesis of derivatives related to N-ethyl-5-{[2-(3-methoxyphenyl)-1-piperidinyl]carbonyl}-2-pyrimidinamine often involves complex organic reactions. For instance, Zhuang et al. (1994) described the preparation of p-alkylbenzamido derivatives displaying high binding affinity to 5-HT1A receptors, emphasizing the importance of substituents on the benzamido group for binding efficacy (Zhuang et al., 1994). Similarly, Ishii et al. (1997) reported a novel carbonylation reaction at a C−H bond in the piperazine ring, showcasing the intricate reactions involved in synthesizing such compounds (Ishii et al., 1997).
Molecular Structure Analysis
The molecular structure of related compounds is critically analyzed through methods like X-ray diffraction analysis, as demonstrated by Kuleshova and Khrustalev (2000), who investigated the molecular and crystal structures of hydroxy derivatives of hydropyridine to understand the role of hydrogen bonds in molecular packing in crystals (Kuleshova & Khrustalev, 2000).
Chemical Reactions and Properties
Chemical reactions and properties of these compounds involve interactions with various biological targets. For example, Leonardi et al. (2001) synthesized a novel compound with 5-HT1A antagonistic properties, highlighting the specific chemical interactions at the receptor level (Leonardi et al., 2001).
Physical Properties Analysis
Physical properties such as solubility, melting point, and molecular weight are crucial for understanding the behavior of these compounds in biological systems. Although specific data for this compound were not directly available, studies like those by Pedroso et al. (2020) on related compounds provide insights into the significance of analyzing these properties for medicinal chemistry applications (Pedroso et al., 2020).
properties
IUPAC Name |
[2-(ethylamino)pyrimidin-5-yl]-[2-(3-methoxyphenyl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O2/c1-3-20-19-21-12-15(13-22-19)18(24)23-10-5-4-9-17(23)14-7-6-8-16(11-14)25-2/h6-8,11-13,17H,3-5,9-10H2,1-2H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VNVGKFFRUMPNAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC=C(C=N1)C(=O)N2CCCCC2C3=CC(=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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